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Compound of Interest

Compound Name:
1-Bromo-4-(trans-4-

pentylcyclohexyl)benzene

Cat. No.: B185862 Get Quote

An In-Depth Technical Guide to Commercial Sourcing of 1-Bromo-4-(trans-4-
pentylcyclohexyl)benzene for Researchers and Drug Development Professionals

Introduction
1-Bromo-4-(trans-4-pentylcyclohexyl)benzene, with CAS Number 79832-89-6, is a key

organic intermediate primarily utilized in the synthesis of advanced liquid crystal materials.[1]

Its specific molecular structure, featuring a bromobenzene core linked to a trans-4-

pentylcyclohexyl group, provides the necessary properties for creating the complex molecules

essential for modern display technologies.[1] The high purity of this compound is critical, as it

directly influences the performance characteristics of the final liquid crystal products, such as

their response time and contrast ratio.[1] This guide provides a comprehensive overview of

commercial suppliers, quality specifications, safety protocols, and a typical procurement

workflow for researchers, scientists, and drug development professionals looking to source this

specialty chemical.

Chemical and Physical Properties
1-Bromo-4-(trans-4-pentylcyclohexyl)benzene is typically a white crystalline powder.[1] Its

fundamental properties are summarized in the table below.
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Property Value Reference

CAS Number 79832-89-6 [2]

Molecular Formula C₁₇H₂₅Br [2]

Molecular Weight 309.3 g/mol [2]

IUPAC Name
1-bromo-4-(4-

pentylcyclohexyl)benzene
[2]

Appearance White solid powder [3]

Purity Often >98% [1]

Boiling Point 363°C at 760 mmHg [4]

Density 1.129 g/cm³ [4]

Commercial Suppliers and Availability
A number of chemical suppliers, predominantly based in China, manufacture and distribute 1-
Bromo-4-(trans-4-pentylcyclohexyl)benzene. Availability ranges from developmental

quantities for research and development to bulk quantities for larger-scale production.[4]

Pricing and lead times are generally provided upon direct inquiry.

Supplier Country
Purity / Grades
Offered

Package Sizes

Alfa Chemical China ≥95% min
5g, 25g, 100g, 500g,

1kg, 25kg

Hong Jin China 99.5% Available on request

Yantai Xianhua

Technology
China ≥99.50% Available on request

Matrix Scientific USA Not specified Available on request

NINGBO INNO

PHARMCHEM
China >98% Available on request

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-_trans-4-pentylcyclohexyl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-_trans-4-pentylcyclohexyl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-_trans-4-pentylcyclohexyl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-_trans-4-pentylcyclohexyl_benzene
http://sciencelearningcenter.pbworks.com/w/file/fetch/83057140/09%20Nitration%20of%20Bromobenzene.pdf
https://www.noahchemicals.com/4-questions-every-rd-chemist-should-ask-when-purchasing-custom-chemicals/
https://www.mdpi.com/1420-3049/12/11/2478
https://www.mdpi.com/1420-3049/12/11/2478
https://www.benchchem.com/product/b185862?utm_src=pdf-body
https://www.benchchem.com/product/b185862?utm_src=pdf-body
https://www.mdpi.com/1420-3049/12/11/2478
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quality Specifications and Analytical Methods
The performance of 1-Bromo-4-(trans-4-pentylcyclohexyl)benzene as a liquid crystal

precursor is highly dependent on its purity. Impurities can disrupt the molecular alignment in the

liquid crystal phase, degrading the performance of the final device. Therefore, suppliers employ

various analytical techniques to ensure their products meet stringent quality standards.

Common Analytical Techniques for Purity Determination:

High-Performance Liquid Chromatography (HPLC): A standard method for separating and

quantifying components in a mixture, widely used for the analysis of liquid crystal mixtures to

determine purity.[5]

Gas Chromatography (GC): Another powerful technique for separating and analyzing volatile

compounds. It is a major application for liquid crystals, which can be used as stationary

phases for better separation and selectivity.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the

molecular structure and can be used to identify and quantify the main compound and any

impurities. NMR is a very effective tool for analyzing polymer liquid crystals.[7]

Differential Scanning Calorimetry (DSC): Used to study the phase behavior of liquid crystals

by measuring phase transition temperatures and their associated enthalpy changes. This

method can be used to determine the purity of substances that are already at 98% or higher

purity.[7][8]

Mass Spectrometry (MS): Used to determine the molecular weight of the compound and to

identify impurities by their mass-to-charge ratio.[8]

Illustrative Synthesis Protocol
Commercial synthesis routes for 1-Bromo-4-(trans-4-pentylcyclohexyl)benzene are

proprietary. However, a general understanding of its synthesis can be derived from established

organic chemistry principles. The formation of the bromobenzene moiety often involves

electrophilic aromatic substitution or Sandmeyer-type reactions. The following is a

representative experimental protocol for the synthesis of a substituted bromobenzene, which

illustrates the type of chemical transformations that may be involved.
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Example: Synthesis of 4-Nitrobromobenzene via a Sandmeyer-type Reaction

This protocol is for illustrative purposes only and is based on a published method for

synthesizing substituted bromobenzenes. It is not the specific protocol for the target compound

of this guide.

Anilinium Salt Formation: 4-Nitroaniline (1.38 g, 0.01 mol) and concentrated HCl (2.7 mL,

0.04 mol) are slowly mixed. The resulting 4-nitro anilinium salt is collected and dried.[4]

Diazotization: The dried salt is dissolved in absolute alcohol (30 mL) and the solution is

cooled to between -5°C and 0°C.[4] Ethyl nitrite (1 mL, 0.06 mol) is added dropwise over 30

minutes while maintaining the low temperature to form the diazonium salt.[4]

Bromination: A separate mixture of carbon tetrachloride (30 mL), bromine (1.6 g, 0.01 mol),

and ammonium persulfate (0.1 g) is heated under reflux for 15 minutes. The diazonium salt

is then added portion-wise to this bromine solution.[4]

Workup and Purification: The mixture is refluxed for an additional 15 minutes. The carbon

tetrachloride is removed by rotary evaporation. The residue is suspended in water and

extracted with diethyl ether. The ether extract is dried, and the solvent is evaporated. The

crude product is then purified by crystallization from absolute alcohol.[4]

Safety and Handling
According to available Safety Data Sheets (SDS), 1-Bromo-4-(trans-4-
pentylcyclohexyl)benzene is an irritant and may be harmful if ingested or inhaled.[9] It is

irritating to the mucous membranes and upper respiratory tract.[9]

Handling: Use only in a chemical fume hood with adequate ventilation. Wear protective

safety goggles, chemical-resistant gloves, and protective clothing. Avoid breathing dust or

vapor and prevent contact with skin and eyes.[9]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible substances.[4]

First Aid: In case of eye contact, rinse with clean, running water for at least 15 minutes. For

skin contact, wash the affected area with generous amounts of running water and non-
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abrasive soap. If inhaled, move the victim to fresh air. Seek medical attention in all cases of

exposure.[9]

Disposal: Dissolve or mix the material with a combustible solvent and burn in a regulated

chemical incinerator equipped with an afterburner and scrubber.[9]

Procurement Workflow for Specialty Chemicals
The procurement process for a specialty chemical like 1-Bromo-4-(trans-4-
pentylcyclohexyl)benzene for research and development involves several key steps, from

initial identification to final quality control. This workflow ensures that researchers obtain the

correct material with the required purity and within the project timeline.
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Pre-Ordering

Ordering

Post-Ordering

1. Identify Research Need
(Quantity, Purity)

2. Supplier Identification
(Database Search, Literature)

3. Request for Quotation (RFQ)
(Specify CAS, Purity, Quantity)

4. Supplier Evaluation
(Lead Time, Cost, Quality Data)

5. Select Supplier &
Issue Purchase Order (PO)

6. Order Confirmation
(Confirm Price, Delivery Date)

7. Shipping & Logistics

8. Receiving & Inspection
(Check for Damage, Verify Paperwork)

9. Quality Control
(Verify Identity & Purity)

10. Inventory Management
(Log & Store Appropriately)

Click to download full resolution via product page

Caption: A typical procurement workflow for specialty research chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b185862?utm_src=pdf-custom-synthesis
https://www.noahchemicals.com/4-questions-every-rd-chemist-should-ask-when-purchasing-custom-chemicals/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-_trans-4-pentylcyclohexyl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-_trans-4-pentylcyclohexyl_benzene
http://sciencelearningcenter.pbworks.com/w/file/fetch/83057140/09%20Nitration%20of%20Bromobenzene.pdf
https://www.mdpi.com/1420-3049/12/11/2478
https://www.semanticscholar.org/paper/Impurity-Profiling-of-Liquid-Crystal-Intermediates-Cooper/b7521efbb9de0165ef42806c5d6ab9a1de449b95
https://www.semanticscholar.org/paper/Impurity-Profiling-of-Liquid-Crystal-Intermediates-Cooper/b7521efbb9de0165ef42806c5d6ab9a1de449b95
https://www.semanticscholar.org/paper/Impurity-Profiling-of-Liquid-Crystal-Intermediates-Cooper/b7521efbb9de0165ef42806c5d6ab9a1de449b95
https://pubmed.ncbi.nlm.nih.gov/30285480/
https://tcalab.alfa-chemistry.com/industries/liquid-crystal-testing.html
https://www.solutions.bocsci.com/purity-determination.htm
https://www.matrixscientific.com/sds/MxMSDS_074405.pdf
https://www.benchchem.com/product/b185862#commercial-suppliers-of-1-bromo-4-trans-4-pentylcyclohexyl-benzene
https://www.benchchem.com/product/b185862#commercial-suppliers-of-1-bromo-4-trans-4-pentylcyclohexyl-benzene
https://www.benchchem.com/product/b185862#commercial-suppliers-of-1-bromo-4-trans-4-pentylcyclohexyl-benzene
https://www.benchchem.com/product/b185862#commercial-suppliers-of-1-bromo-4-trans-4-pentylcyclohexyl-benzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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